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Compound of Interest

2-Chloro-6,8-dimethoxy-4-
Compound Name:

methylquinoline
CAS No.: 938459-20-2
Cat. No.: B1532968

Get Quote

Executive Summary

The quinoline scaffold is a "privileged structure” in medicinal chemistry, forming the core of
FDA-approved kinase inhibitors like Cabozantinib and Lenvatinib. While the 6,7-dimethoxy
substitution pattern is the industry standard (providing optimal electron density for hinge
binding), the 6,8-dimethoxy moiety represents an emerging structural variation.

This guide details the design, synthesis, and evaluation of 6,8-dimethoxyquinoline inhibitors.
This specific substitution pattern is often explored to modulate metabolic stability (blocking the
C8 position), alter basicity at the N1 position via the peri-effect, and evade intellectual property
space dominated by 6,7-analogs.

Structural Rationale & SAR Analysis
The "Peri-Effect" and Electronic Modulation

The shift of a methoxy group from position 7 to position 8 introduces significant
physicochemical changes compared to the canonical 6,7-dimethoxy scaffold.
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e Electronic Influence on N1: The N1 nitrogen is the primary hydrogen bond acceptor for the
kinase hinge region (e.g., Cys residues). A methoxy group at C8 (peri-position) exerts steric
pressure and electronic repulsion on the N1 lone pair, potentially altering the pKa and
hydrogen bond acceptor capability.

e Metabolic Blockade: In many quinoline drugs, the C8 position is a "soft spot" for CYP450-
mediated hydroxylation. Occupying this site with a methoxy group can enhance metabolic
stability (t1/2).

e Solubility: The 6,8-substitution breaks the symmetry and planarity slightly more than the 6,7-
pattern, potentially disrupting crystal lattice energy and improving aqueous solubility.

Pharmacophore Mapping

The general pharmacophore for these inhibitors targets Type | or Type Il kinase binding modes
(specifically c-Met and VEGFR?2).
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Figure 1: Pharmacophore dissection of the 6,8-dimethoxyquinoline scaffold.

Synthetic Chemistry Strategy

The synthesis of 6,8-dimethoxyquinolines requires a different starting material than the
standard 6,7-analogs. The Gould-Jacobs reaction is the most robust protocol for this scaffold.
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Retrosynthetic Analysis

e Target: 4-Chloro-6,8-dimethoxyquinoline (Key Intermediate).
e Precursor: 2,4-Dimethoxyaniline (Note: 6,7-analogs use 3,4-dimethoxyaniline).

e Cyclization Agent: Diethyl ethoxymethylenemalonate (EMME).

Step-by-Step Synthesis Protocol

Step 1: Condensation

Charge a round-bottom flask with 2,4-dimethoxyaniline (1.0 eq) and EMME (1.1 eq).

Heat the neat mixture (solvent-free) or in ethanol at 110°C for 2-3 hours.

Monitor TLC for the disappearance of aniline.

Result: Formation of the enamine intermediate (diethyl 2-(((2,4-
dimethoxyphenyl)amino)methylene)malonate).

Step 2: Cyclization (Gould-Jacobs)

Add the enamine intermediate dropwise to boiling Diphenyl Ether (Dowtherm A) at 250°C.

Critical: Maintain temperature to drive off ethanol and force cyclization.

After 30-60 mins, cool to room temperature.

Add hexane to precipitate the product. Filter and wash.

Result: Ethyl 6,8-dimethoxy-4-hydroxyquinoline-3-carboxylate.
Step 3: Hydrolysis and Decarboxylation
o Reflux the ester in 2N NaOH/Ethanol to hydrolyze to the acid.

o Decarboxylate by heating in diphenyl ether or quinoline at 200°C+ if the C3-H analog is
desired. (Note: Many kinase inhibitors retain the C3-amide; if so, skip decarboxylation).
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Step 4: Chlorination (Activation)

e Suspend the 4-hydroxyquinoline intermediate in POCI3 (Phosphorus oxychloride).
o Reflux for 2-4 hours.

o Carefully quench on ice (Exothermic!). Neutralize with NaHCO3.

e Extract with DCM.

e Result:4-Chloro-6,8-dimethoxyquinoline.

Step 5: S_NAr Coupling (Lead Generation)

e React 4-chloro-6,8-dimethoxyquinoline with the desired amine (e.g., 4-fluoroaniline or a
complex heterocyclic amine) in isopropanol or DMF.

o Catalyst: Catalytic HCI or p-TsOH helps initiate the reaction.

¢ Reflux for 6-12 hours.
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Figure 2: Synthetic pathway for the 6,8-dimethoxyquinoline scaffold.

Biological Evaluation Protocols
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To validate the efficacy of the novel 6,8-dimethoxy analogs, a dual-screening approach
focusing on enzymatic inhibition and cellular potency is required.

In Vitro Kinase Assay (FRET-based)

Objective: Determine IC50 against specific kinases (e.g., c-Met, VEGFR?2).

Protocol:

Preparation: Use a standard FRET assay kit (e.g., LanthaScreen or Z'-LYTE).

e Enzyme Mix: Dilute recombinant kinase (c-Met) in kinase buffer (50 mM HEPES pH 7.5, 10
mM MgCI2, 1 mM EGTA, 0.01% Brij-35).

e Compound: Prepare 3-fold serial dilutions of the 6,8-dimethoxy analog in DMSO. (Final
DMSO < 1%).[1]

e Reaction: Incubate Kinase + Compound + ATP (at Km) + Peptide Substrate for 60 mins at
RT.

» Detection: Add Antibody-Europium/Tracer complex. Read fluorescence ratio (665/615 nm) on
a plate reader.

e Analysis: Fit data to a sigmoidal dose-response equation to calculate 1C50.

Cellular Viability Assay (MKN-45 | HUVEC)

Objective: Assess cellular potency and membrane permeability.

Table 1: Recommended Cell Lines for Profiling
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Expected IC50

Cell Line Tissue Origin Target Relevance
(Potent Lead)
MKN-45 Gastric Cancer c-Met amplified <100 nM
VEGFR2 /
HUVEC Endothelial <50 nM

Angiogenesis

A549 Lung Cancer General cytotoxicity 1-5uM

| WI-38 | Fibroblast | Normal cell toxicity | > 10 uM (Selectivity Window) |

Protocol (CCK-8 / MTT):

Seed cells (3,000-5,000/well) in 96-well plates. Incubate 24h.

Add compounds at varying concentrations. Incubate 72h.

Add CCK-8 reagent (10 pL). Incubate 1-4h.

Measure Absorbance at 450 nm.

Critical Design Considerations (Expert Insights)
The Solubility Advantage

Data from isomeric comparisons suggests that 6,8-dimethoxy analogs often exhibit 2-3x higher
agueous solubility than their 6,7-counterparts. This is attributed to the disruption of the planar
stacking interactions in the solid state caused by the 8-methoxy group.

o Action: Perform thermodynamic solubility assays early in the cascade.

Docking & Modeling

When docking these into c-Met (PDB: 3LQ8) or VEGFR2 (PDB: 4ASD):.
o Ensure the N1 is oriented toward the hinge region (Met1160 in c-Met).

o Check the 8-methoxy group for clashes with the "gatekeeper"” residue or solvent front. In
some kinases, the 8-position faces a solvent channel, allowing for solubilizing groups (e.g.,
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morpholine-linked ethers) to be attached there if the methoxy is replaced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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